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Compound of Interest

Compound Name: Sulfo Cy5 bis COOH
Cat. No.: B15598095
Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the specifications and applications of Sulfo Cy5 bis
COOH. This water-soluble, far-red fluorescent dye is a derivative of the popular Cyanine5
(Cy5) fluorophore, engineered with two carboxylic acid groups and sulfonate moieties to
enhance its utility in bioconjugation and bioimaging.

Core Specifications

Sulfo Cy5 bis COOH and its closely related mono-carboxy variant are characterized by their
bright fluorescence, high photostability, and excellent water solubility, which minimizes the need
for organic solvents in labeling reactions.[1] The key quantitative specifications for these dyes
are summarized below for easy comparison.

Table 1: Quantitative Data for Sulfo-Bis-(N,N'-carboxylic acid)-Cy5
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Parameter Value Reference(s)
Molecular Weight 823.8 g/mol [2]
Molecular Formula C37H47BrN2010S2 [2]
Purity >97% [2]
Storage Condition -20°C [2]

Key Features

Water-soluble, unactivated
dicarboxylic acid with o]

absorbance and emission

spectra identical to Cy5.

Table 2: Quantitative Data for Sulfo-Cy5 carboxylic acid (mono-carboxy variant)

Parameter Value Reference(s)
Molecular Weight 664.8 g/mol [3]

Molecular Formula C32H37N2Na08S2 [3]

Excitation Max (Aex) 646 nm [3114]
Emission Max (Aem) 662 nm [31[4]
Extinction Coefficient 271,000 cm—tM—1 [3114]
Fluorescence Quantum Yield 0.2-0.28 [3114]

Purity >96% [3]

Solubility Water, DMSO, DMF [3114]

Storage Condition -20°C [3]

Visualizing Core Concepts

To better understand the structure and application of Sulfo Cy5 bis COOH, the following

diagrams have been generated.
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Likely Structure of Sulfo-Cy5 bis COOH
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Caption: A simplified diagram illustrating the likely core structure of Sulfo-Cy5 bis COOH.

Experimental Protocols

Sulfo Cy5 bis COOH is primarily used for labeling biomolecules such as proteins, antibodies,
and amine-modified oligonucleotides. The carboxylic acid groups must first be activated to a
reactive ester (e.g., N-hydroxysuccinimide (NHS) ester) to enable covalent bond formation with
primary amines on the target molecule.

Protein Labeling Protocol (Representative)

This protocol provides a general procedure for conjugating an activated carboxylic acid dye to
a protein, such as an antibody.

Materials:
e Protein (e.g., IgG antibody) in an amine-free buffer (e.g., PBS, pH 7.4)
o Sulfo Cy5 bis COOH

» Activation reagents: N-hydroxysuccinimide (NHS) and a carbodiimide (e.g., EDC)
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Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate or borate buffer, pH 8.3-8.5

Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M glycine

Purification column (e.g., Sephadex G-25)
Procedure:
e Dye Activation:

o Dissolve Sulfo Cy5 bis COOH, NHS, and EDC in anhydrous DMF or DMSO to prepare a
concentrated stock solution. The molar ratio of dye:NHS:EDC should be optimized, but a
1:1.2:1.2 ratio is a common starting point.

o Incubate the activation mixture for 1 hour at room temperature in the dark.
o Protein Preparation:

o Dissolve the protein in the Reaction Buffer at a concentration of 2-10 mg/mL. Ensure the
buffer is free of primary amines (e.g., Tris, glycine) as they will compete with the labeling
reaction.[4]

o Conjugation Reaction:

o Slowly add a calculated molar excess of the activated dye solution to the protein solution
while gently stirring. The optimal dye-to-protein molar ratio should be determined
empirically, but a starting point of 10-20 fold molar excess of dye is common for
antibodies.

o Incubate the reaction for 1-2 hours at room temperature, protected from light.
e Quenching (Optional):

o To stop the reaction, add the Quenching Buffer to a final concentration of 50-100 mM and
incubate for 30 minutes at room temperature.[5]
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e Purification:

o Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer
(e.g., PBS).

e Characterization:

o Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for protein) and ~646 nm (for Sulfo Cy5). A correction factor is needed to account

for the dye's absorbance at 280 nm.[5]

Protein Labeling Workflow
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Caption: A typical workflow for labeling proteins with amine-reactive fluorescent dyes.
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Applications in Research

Sulfo Cy5-labeled biomolecules are widely used in various fluorescence-based applications
due to the dye's spectral properties in the far-red region, which helps to reduce background
autofluorescence from biological samples.

Common Applications:

Fluorescence Microscopy: High-contrast imaging of cellular structures and proteins.

Flow Cytometry: Precise cell sorting and analysis with distinct signals.

Immunoassays: Used as a detection reagent in Western blotting and ELISA.

In Vivo Imaging: Suitable for deep-tissue imaging with low background interference.
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Caption: A simplified signaling pathway for indirect fluorescent immunoassay detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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